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Compound of Interest

Compound Name: Hexachloroethane-13C

Cat. No.: B1340454

An In-depth Technical Guide to the Molecular Weight of Hexachloroethane-3C
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of Hexachloroethane-
13C, a stable isotope-labeled compound. The information herein is intended to support research
and development activities where precise molecular weight is a critical parameter.

Molecular Weight Determination

The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.
For an isotopically labeled compound such as Hexachloroethane-13C, the specific isotopic

masses of the labeled atoms must be used for accurate calculation. The chemical formula for
Hexachloroethane is C2Cle. In Hexachloroethane-13C, both carbon atoms are the 3C isotope.

The molecular weight is calculated as follows:

Molecular Weight = (2 x Atomic Mass of 13C) + (6 x Standard Atomic Weight of Cl) Molecular
Weight = (2 x 13.003355 u) + (6 x 35.453 u) Molecular Weight = 26.00671 u + 212.718 u
Molecular Weight = 238.72471 u

Data Presentation: Atomic and Molecular Weights

The following table summarizes the quantitative data used in the molecular weight calculation.
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Standard .
. Isotopic . Total Mass
Component Symbol Atomic Quantity
. Mass (u) (u)
Weight (u)
13.00335483
Carbon-13 13C N/A 2 26.006710
5[1]
_ 35.453[2][3]
Chlorine Cl ) N/A 6 212.718
Hexachloroet
(13C)2Cls 238.72471

hane-13C

Note: The standard atomic weight for Chlorine is an average of its stable isotopes, primarily
35Cl and 3’CI[5][6]. For the purpose of this calculation, the standard atomic weight is used as
the specific chlorine isotope was not defined.

Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry

The following is a detailed methodology for the experimental verification of the molecular
weight of Hexachloroethane-13C using Gas Chromatography-Mass Spectrometry (GC-MS).

Objective

To experimentally determine the molecular weight of Hexachloroethane-13C and confirm its
isotopic enrichment.

Materials and Instrumentation

o Sample: Hexachloroethane-13C, solid
o Solvent: High-purity hexane or other suitable volatile organic solvent

 Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an
Electron lonization (EI) source.

Sample Preparation
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o Accurately weigh approximately 1 mg of Hexachloroethane-3C.
e Dissolve the sample in 1 mL of high-purity hexane to create a 1 mg/mL stock solution.

o Perform a serial dilution to obtain a final concentration of approximately 10 pg/mL for GC-MS
analysis.

GC-MS Analysis

e Gas Chromatography Conditions:
o Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at 250°C.
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
o Oven Program:
» [nitial temperature: 50°C, hold for 1 minute.
» Ramp: Increase temperature at 10°C/min to 200°C.
» Hold: Hold at 200°C for 2 minutes.
o Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 pm film thickness).
e Mass Spectrometry Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Source Temperature: 230°C.
o Quadrupole Temperature: 150°C.

o Scan Range: m/z 40-300.

Data Analysis

« I|dentify the peak corresponding to Hexachloroethane-13C in the total ion chromatogram
(TIC).
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o Extract the mass spectrum for this peak.

¢ Analyze the mass spectrum to identify the molecular ion peak ([M]*) and characteristic
fragment ions. The molecular ion peak for (23C)2Cle is expected to show a cluster of peaks
due to the isotopic distribution of chlorine. The most abundant peak in this cluster will
correspond to the molecule containing the most abundant chlorine isotope, 3°Cl.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for the molecular
weight determination of Hexachloroethane-3C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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